Cas no 2228599-10-6 (4-4-(propan-2-yl)cyclohexylbutanal)

• Product Name: 4-4-(propan-2-yl)cyclohexylbutanal
• CAS No: 2228599-10-6
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 5979162
• PubChem ID: 89864701
• Update Time: 2025-07-18

4-4-(propan-2-yl)cyclohexylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-4-(propan-2-yl)cyclohexylbutanal
• SCHEMBL15338398
• 4-[4-(propan-2-yl)cyclohexyl]butanal
• 2228599-10-6
• EN300-1745900

• Inchi： 1S/C13H24O/c1-11(2)13-8-6-12(7-9-13)5-3-4-10-14/h10-13H,3-9H2,1-2H3
• InChI Key： AQVGMDWTPRUPKW-UHFFFAOYSA-N
• SMILES： O=CCCCC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-4-(propan-2-yl)cyclohexylbutanal

Professional Introduction to Compound with CAS No. 2228599-10-6 and Product Name: 4-4-(propan-2-yl)cyclohexylbutanal

4-4-(propan-2-yl)cyclohexylbutanal, identified by the Chemical Abstracts Service Number (CAS No.) 2228599-10-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further investigation in drug discovery and development. The structural features of 4-4-(propan-2-yl)cyclohexylbutanal include a cyclohexyl ring substituted with an isopropyl group at the 4-position and an aldehyde functional group at the terminal position of a butyl chain. Such structural motifs are commonly found in bioactive molecules, suggesting potential applications in medicinal chemistry.

The synthesis and characterization of 4-4-(propan-2-yl)cyclohexylbutanal have been the focus of several recent studies, reflecting its importance in the pharmaceutical industry. The compound can be synthesized through multi-step organic reactions, including aldol condensation and reduction steps, which are well-established in synthetic organic chemistry. The presence of the aldehyde group makes it a versatile intermediate for further functionalization, allowing chemists to explore various derivatives with enhanced biological activity.

Recent research has highlighted the potential applications of 4-4-(propan-2-yl)cyclohexylbutanal in the development of novel therapeutic agents. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, which are involved in various disease pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes associated with inflammation and pain signaling. These findings are particularly intriguing given the growing demand for alternative treatments for chronic inflammatory conditions.

The pharmacological properties of 4-4-(propan-2-yl)cyclohexylbutanal have been further explored through computational modeling and molecular docking studies. These approaches have provided valuable insights into the binding interactions between the compound and its potential targets. The results indicate that the cyclohexyl and isopropyl substituents play crucial roles in stabilizing the binding affinity, suggesting that modifications to these groups could lead to more potent derivatives. Such computational studies are essential for guiding experimental design and optimizing lead compounds for clinical development.

In addition to its pharmacological potential, 4-4-(propan-2-yl)cyclohexylbutanal has shown promise in preclinical models as a tool compound for studying biological mechanisms. Researchers have utilized this compound to investigate the role of specific signaling pathways in disease progression. For example, animal models have been employed to assess its effects on pain perception and inflammation, providing preliminary evidence of its therapeutic efficacy. These preclinical findings are critical for evaluating the safety and efficacy of new drug candidates before they proceed to human clinical trials.

The chemical stability and metabolic fate of 4-4-(propan-2-yl)cyclohexylbutanal are also areas of active research. Understanding how this compound is processed within living systems is essential for predicting its pharmacokinetic behavior and potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been used to characterize its degradation products and metabolic pathways. These studies provide crucial data for optimizing drug formulations and ensuring therapeutic safety.

The synthetic accessibility of 4-4-(propan-2-yl)cyclohexylbutanal is another important consideration in pharmaceutical development. Efficient synthetic routes can significantly reduce production costs and improve scalability, making it more feasible for industrial applications. Researchers have explored various synthetic strategies, including catalytic hydrogenation and cross-coupling reactions, to enhance the yield and purity of the final product. The development of greener synthetic methods is also a priority, aligning with global efforts to promote sustainable chemistry practices.

The future directions for research on 4-4-(propan-2-yl)cyclohexylbutanal include exploring its potential as a scaffold for drug design. By modifying specific structural features, chemists can generate libraries of derivatives with tailored biological activities. High-throughput screening techniques combined with structure/activity relationship (SAR) analysis will be instrumental in identifying lead compounds with improved efficacy and reduced toxicity. These efforts are expected to contribute to the discovery of novel therapeutics targeting various diseases.

In conclusion, 4-4-(propan-2-yl)cyclohexylbutanal (CAS No. 2228599-10-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further investigation. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and develop efficient synthetic methods for industrial production. As research continues to advance, this compound is poised to play a valuable role in the development of new therapeutic agents.